Cas no 335-42-2 (heptafluorobutyryl fluoride)

heptafluorobutyryl fluoride structure
heptafluorobutyryl fluoride structure
Product Name:heptafluorobutyryl fluoride
CAS No:335-42-2
MF:C4F8O
MW:216.02942943573
CID:918098
PubChem ID:67632
Update Time:2025-04-19

heptafluorobutyryl fluoride Chemical and Physical Properties

Names and Identifiers

    • heptafluorobutyryl fluoride
    • 2,2,3,3,4,4,4-heptafluorobutanoyl fluoride
    • 2,2,3,3,4,4,4-heptafluorobutyryl fluoride
    • Butanoyl fluoride,heptafluoro
    • Heptafluorobutanoyl chloride
    • Heptafluorobutanoyl fluoride
    • n-perfluorobutyryl fluoride
    • Octafluorobutan-1-one
    • Perfluorobutyric acid fluoride
    • Perfluorobutyryl fluoride
    • perfluoroisobutyryl fluoride
    • NS00011128
    • 5MF7TJQ3P7
    • EINECS 206-390-0
    • Q27262562
    • n-C3F7COF
    • UNII-5MF7TJQ3P7
    • HEPTAFLUOROBUTYRYLFLUORIDE
    • heptafluorobutyroyl fluoride
    • Butanoyl fluoride, heptafluoro-
    • BUTYRYL FLUORIDE, HEPTAFLUORO-
    • Butanoyl fluoride, 2,2,3,3,4,4,4-heptafluoro-
    • 2,2,3,3,4,4,4-Heptafluorobutanoyl fluoride #
    • SCHEMBL426883
    • DTXSID0041696
    • MFCD01631693
    • Perfluorobutanoyl fluoride
    • AKOS007930634
    • 335-42-2
    • DB-187524
    • MDL: MFCD01631693
    • Inchi: 1S/C4F8O/c5-1(13)2(6,7)3(8,9)4(10,11)12
    • InChI Key: YYXWJNBPHDUWJP-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(=O)F)(F)F)F

Computed Properties

  • Exact Mass: 215.98200
  • Monoisotopic Mass: 215.98213992g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: 7-9°C
  • PSA: 17.07000
  • LogP: 2.31540

heptafluorobutyryl fluoride Security Information

  • Hazard Statement: Corrosive
  • Hazardous Material transportation number:UN 3308
  • Hazard Category Code: 34
  • Safety Instruction: 26-36/37/39-45
  • Hazardous Material Identification: C
  • HazardClass:GAS, CORROSIVE
  • TSCA:T

heptafluorobutyryl fluoride Customs Data

  • HS CODE:2915900090
  • Customs Data:

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

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